Cas no 61761-76-0 (3-Furancarboxylic acid, 5-formyl-2-phenyl-)
61761-76-0 structure
Product Name:3-Furancarboxylic acid, 5-formyl-2-phenyl-
CAS No:61761-76-0
MF:C12H8O4
MW:216.189523696899
CID:467128
PubChem ID:71392475
Update Time:2025-04-19
3-Furancarboxylic acid, 5-formyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 5-formyl-2-phenyl-
- 5-formyl-2-phenylfuran-3-carboxylic acid
- DTXSID40814289
- 61761-76-0
-
- Inchi: 1S/C12H8O4/c13-7-9-6-10(12(14)15)11(16-9)8-4-2-1-3-5-8/h1-7H,(H,14,15)
- InChI Key: LFBYAHNYIWFOQG-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(C(=O)O)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 216.04224
- Monoisotopic Mass: 216.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.51
3-Furancarboxylic acid, 5-formyl-2-phenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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